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Compound of Interest

Compound Name: 2,2,2-Trifluoroethyl methacrylate

Cat. No.: B1197472

An In-depth Technical Guide to 2,2,2-Trifluoroethyl Methacrylate: Chemical and Physical
Properties

Introduction

2,2,2-Trifluoroethyl methacrylate (TFEMA) is a semifluorinated monomer with the chemical
formula CeH7F302.[1] It is a clear, colorless liquid at room temperature, recognized for its
unique properties conferred by the trifluoromethyl group.[2] These properties include high
chemical inertness, good wear resistance, low dielectric constant, enhanced thermal stability,
and hydrophobicity.[1][3] Consequently, TFEMA is a valuable monomer in the synthesis of
fluorinated polymers for a wide range of applications, including high-performance coatings,
adhesives, surface treatments, and biomedical materials such as dental resins.[1][2][4]

Chemical and Physical Properties

The physicochemical properties of 2,2,2-Trifluoroethyl methacrylate are summarized in the
tables below. These properties are significantly influenced by the presence of the three fluorine
atoms in its structure.[1]

General and Physical Properties
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Property Value Reference

Molecular Formula CeH7F302 [11[5]16]

Molecular Weight 168.11 g/mol [1][5]

CAS Number 352-87-4 [11[2][5][61[7]

Appearance Clear, colorless liquid [21[31[7]

Density 1.181 g/mL at 25 °C [1][8]

Boiling Point 102 °C at 760 mmHg80 °C59 LS

°C at 100 mmHg

Melting Point -46.6 °C [1]

Refractive Index (n2°/D) 1.361 [1][3]

Flash Point 25°C [7]
Solubility and Partition Coefficient

Property Value Reference

Water Solubility

0.04 g/L at 20 °C (practically

insoluble)

[1]

Octanol-Water Partition

Coefficient (log P)

151

[1]

Experimental Protocols
Synthesis of 2,2,2-Trifluoroethyl Methacrylate

A common method for the synthesis of 2,2,2-Trifluoroethyl methacrylate involves the reaction

of methacryloyl chloride with 2,2,2-trifluoroethanol.[3] A patented method describes a two-step

process starting from methacrylic acid.[9][10]

Step 1: Synthesis of Methacryloyl Chloride
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e Add 120g (1 mol) of thionyl chloride and 0.8g of phenothiazine (as a polymerization inhibitor)
to a reactor equipped with a heater, stirrer, thermometer, and reflux condenser.[9]

o Slowly add a mixed solution of 93g (1.1 mol) of methacrylic acid and 1 ml of DMF dropwise
under stirring at 20-25°C.[9]

e Heat the reaction mixture to 50+2°C and maintain for 2 hours.[9]

Step 2: Synthesis of 2,2,2-Trifluoroethyl Methacrylate

To the obtained methacryloyl chloride, slowly add a mixed solution of 90g (0.9 mol) of 2,2,2-
trifluoroethanol and 0.4g of 4-dimethylaminopyridine (DMAP) as a catalyst.[9]

o Control the reaction temperature at 60+5°C for 4 hours.[9]

 After the reaction, cool the mixture to room temperature and neutralize it with a 20 wt%
NaOH solution to a pH of 7.[9]

o Separate the organic layer, wash it with saturated brine, and dry it over anhydrous MgS0Oa.[9]

 Purify the product by distillation under reduced pressure, collecting the fraction at 45-47 °C /
140 mmHg to obtain the final product.[9]

RAFT Polymerization of 2,2,2-Trifluoroethyl Methacrylate

Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is a controlled radical
polymerization technique that can be used to synthesize polymers with well-defined
architectures. The RAFT polymerization of TFEMA has been investigated under both thermal
and photo-initiated conditions.[11]

Materials:
e 2,2,2-Trifluoroethyl methacrylate (TFEMA) monomer

o RAFT chain transfer agent (CTA), e.g., 4-cyano-4-(2-
phenylethanesulfanylthiocarbonyl)sulfanylpentanoic acid (CTA2)[11]

e Initiator (for thermal polymerization), e.g., AIBN
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» Solvent (if applicable)

Thermal RAFT Polymerization Protocol:

A specific molar ratio of monomer, CTA, and initiator are dissolved in a suitable solvent in a
reaction vessel.

e The solution is deoxygenated by purging with an inert gas (e.g., nitrogen or argon).

e The reaction vessel is sealed and placed in a preheated oil bath at a specific temperature
(e.g., 70 °C) to initiate polymerization.

e The polymerization is allowed to proceed for a predetermined time to achieve the desired

monomer conversion.
e The reaction is quenched by cooling and exposing the mixture to air.
» The resulting polymer is purified, for example, by precipitation in a non-solvent.
Photo-initiated RAFT Polymerization Protocol:

e A solution of the TFEMA monomer and a suitable CTA (e.g., CTA2) is prepared in a reaction
vessel.[11]

e The mixture is deoxygenated.

e The vessel is exposed to a light source (e.g., white LED lamps) at room temperature to
initiate polymerization in the absence of an external radical source.[11]

e The polymerization can be controlled by turning the light source on and off.[11]
 After reaching the desired conversion, the polymer is isolated and purified.

Visualizations
Synthesis Pathway of 2,2,2-Trifluoroethyl Methacrylate
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Step 1: Formation of Methacryloyl Chloride

Thionyl Chloride
Step 2: Esterification

+ Thionyl Chloride + 2,2,2-Trifluoroethanol ;
(DMF, Phenothiazine) Methacryloyl Chloride (DMAP) > 2,2,2-Trifluoroethyl
> Methacrylate
Methacrylic Acid

2,2,2-Trifluoroethanol

Click to download full resolution via product page

Caption: Synthesis of 2,2,2-Trifluoroethyl Methacrylate.

Logical Relationship of TFEMA Properties and
Applications
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Core Properties of TFEMA
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Caption: Properties and Applications of TFEMA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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